Cas no 932325-60-5 (8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 932325-60-5
• MF: C₂₂H₁₃F₂N₃
• MW: 357.355531454086
• CID: 5429123
• Update Time: 2025-05-25

8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-(4-fluorophenyl)-1-phenylpyrazolo[4,3-c]quinoline
• 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

• Inchi： 1S/C22H13F2N3/c23-15-8-6-14(7-9-15)21-19-13-25-20-11-10-16(24)12-18(20)22(19)27(26-21)17-4-2-1-3-5-17/h1-13H
• InChI Key： JMEZOEUEWJCKPD-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C2N(C3=CC=CC=C3)N=C(C3=CC=C(F)C=C3)C=2C=1

Additional information on 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo4,3-cquinoline

8-Fluoro-3-(4-Fluorophenyl)-1-Phenyl-1H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline, identified by the CAS number 932325-60-5, is a highly specialized heterocyclic aromatic compound with significant potential in various fields of chemical research and pharmaceutical development. This molecule belongs to the class of pyrazoloquinolines, which are known for their unique structural features and diverse biological activities. The presence of fluorine atoms at specific positions in the molecule contributes to its distinct electronic properties and enhances its stability, making it a valuable subject for both academic and industrial studies.

Recent advancements in synthetic chemistry have enabled the efficient construction of complex heterocyclic frameworks like 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline. Researchers have employed innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to streamline the synthesis process. These techniques not only improve yield but also ensure higher purity, which is critical for downstream applications in drug discovery and material science.

The structural uniqueness of this compound lies in its fused pyrazole and quinoline rings. The pyrazole ring introduces nitrogen atoms into the system, enhancing the molecule's ability to form hydrogen bonds and interact with biological targets. Meanwhile, the quinoline moiety provides a rigid aromatic framework that can serve as a scaffold for further functionalization. The strategic placement of fluorine atoms at positions 8 and 4 on the phenyl rings further modulates the electronic characteristics, making this compound highly versatile for tuning pharmacokinetic properties such as solubility and bioavailability.

In terms of biological activity, 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anticancer agent by selectively inhibiting key enzymes involved in tumor progression. Additionally, its ability to modulate ion channels makes it a candidate for treating neurological disorders such as epilepsy and chronic pain conditions.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with therapeutic targets. These computational approaches complement experimental findings and accelerate the drug discovery process by predicting optimal candidates for further testing.

From a materials science perspective, the unique electronic properties of 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline make it an attractive candidate for applications in organic electronics. Its high thermal stability and strong electron-withdrawing capabilities suggest its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are actively exploring these avenues to harness its properties for next-generation electronic materials.

In conclusion, 8-fluoro-3-(4-fluorophenyl)-1-phenyl-1H-pyrazolo[4,3-c]quinoline stands out as a multifaceted compound with immense potential across diverse scientific domains. Its intricate structure, combined with cutting-edge synthetic techniques and computational modeling, positions it as a key player in advancing both chemical research and therapeutic development. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to make significant contributions to the scientific community.